BE“GHE Foundational & Exploratory

Check Availability & Pricing

Glycyl-L-leucine CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycyl-L-leucine

Cat. No.: B1671923

Technical Guide: Glycyl-L-leucine

For Researchers, Scientists, and Drug Development Professionals

This document provides essential technical data for Glycyl-L-leucine, a dipeptide of interest in
various scientific and biomedical research fields.

Core Compound Data

Glycyl-L-leucine is a dipeptide composed of glycine and L-leucine. The following table
summarizes its key chemical identifiers and properties.

Parameter Value Source
CAS Number 869-19-2 [112][3][41[5]
Molecular Weight 188.22 g/mol [11[31[61[7]
Molecular Formula C8H16N203 [1][3]6]

Logical Relationship of Identifiers

The following diagram illustrates the direct association between the compound and its primary
identifiers.
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Caption: Core identifiers for Glycyl-L-leucine.

This document is intended for informational purposes for research and development
professionals. All experimental work should be conducted in accordance with established
laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

